(R,S)-N2-Nitroso-Anabasine N’-β-D-Glucuronide
(R,S)-N2-Nitroso-Anabasine N’-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
1033078-12-4
VCID:
VC0115029
InChI:
InChI=1S/C16H21N3O7/c20-11-12(21)14(16(23)24)26-15(13(11)22)18-6-3-4-9(8-18)10-5-1-2-7-19(10)17-25/h3-4,6,8,10-15,20-22H,1-2,5,7H2/p+1/t10?,11?,12-,13?,14?,15+/m0/s1
SMILES:
C1CCN(C(C1)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)O)O)O)O)N=O
Molecular Formula:
C16H22N3O7+
Molecular Weight:
368.366
(R,S)-N2-Nitroso-Anabasine N’-β-D-Glucuronide
CAS No.: 1033078-12-4
Reference Standards
VCID: VC0115029
Molecular Formula: C16H22N3O7+
Molecular Weight: 368.366
CAS No. | 1033078-12-4 |
---|---|
Product Name | (R,S)-N2-Nitroso-Anabasine N’-β-D-Glucuronide |
Molecular Formula | C16H22N3O7+ |
Molecular Weight | 368.366 |
IUPAC Name | (3S,6R)-3,4,5-trihydroxy-6-[3-(1-nitrosopiperidin-2-yl)pyridin-1-ium-1-yl]oxane-2-carboxylic acid |
Standard InChI | InChI=1S/C16H21N3O7/c20-11-12(21)14(16(23)24)26-15(13(11)22)18-6-3-4-9(8-18)10-5-1-2-7-19(10)17-25/h3-4,6,8,10-15,20-22H,1-2,5,7H2/p+1/t10?,11?,12-,13?,14?,15+/m0/s1 |
Standard InChIKey | CNFQJGRMFKQFEI-LJCZPVBQSA-O |
SMILES | C1CCN(C(C1)C2=C[N+](=CC=C2)C3C(C(C(C(O3)C(=O)O)O)O)O)N=O |
Synonyms | 1-β-D-Glucopyranuronosyl-3-(1-nitroso-2-piperidinyl)pyridinium; |
PubChem Compound | 131698815 |
Last Modified | Nov 11 2021 |
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